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Compound of Interest

Compound Name: Einecs 286-127-4

Cat. No.: B12681404 Get Quote

Essential Safety and Handling Guide for Einecs
286-127-4
Chemical Identity: Formic acid, compound with 2,4,6-tris[(dimethylamino)methyl]phenol (3:1)

CAS Number: 85187-38-8

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Einecs 286-127-4. The following procedural

guidance is based on the safety information for the structurally related parent compound, 2,4,6-

Tris[(dimethylamino)methyl]phenol, and general knowledge of formic acid, as a specific Safety

Data Sheet (SDS) for the compound itself is not readily available.

Immediate Safety and Personal Protective
Equipment (PPE)
Due to the nature of its components, this compound is expected to be corrosive and may cause

severe skin burns and eye damage. It may also be harmful if swallowed or in contact with the

skin[1][2]. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles with

side shields and a face shield.

To protect against splashes

and vapors that can cause

severe eye damage[3][4].

Hand Protection
Nitrile rubber gloves (or other

compatible material).

To prevent skin contact which

can lead to chemical burns[4].

Skin and Body Protection

Chemical-resistant lab coat or

apron, with full-length pants

and closed-toe shoes.

To protect against accidental

skin contact and splashes[3].

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

To avoid inhalation of

potentially harmful vapors.

Operational Plans: Handling and Storage
Handling:

Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.
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The storage area should be clearly labeled with the chemical name and hazard warnings.

Disposal Plan
Waste Disposal:

Dispose of the chemical and its container in accordance with all applicable local, state, and

federal regulations.

Do not dispose of it down the drain.

Contaminated materials, such as gloves and wipes, should also be treated as hazardous

waste and disposed of accordingly.

Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and

lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

In Case of a Spill:

Evacuate the area.

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).
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Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating agent.

Workflow for Safe Handling of Einecs 286-127-4
Caption: Workflow for the safe handling of Einecs 286-127-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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